16-Oxocleroda-3,13E-dien-15-oic acid

Antimalarial Drug Discovery Natural Product
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
Cat. No. B15597068
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name16-Oxocleroda-3,13E-dien-15-oic acid
Molecular FormulaC20H30O3
Molecular Weight318.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H30O3/c1-14-6-5-7-17-19(14,3)10-8-15(2)20(17,4)11-9-16(13-21)12-18(22)23/h6,12-13,15,17H,5,7-11H2,1-4H3,(H,22,23)/b16-12+/t15-,17+,19+,20+/m0/s1
InChIKeyLUZARHTWSOXFLP-IOXTZSKHSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Overview of 16-Oxocleroda-3,13E-dien-15-oic Acid


16-Oxocleroda-3,13E-dien-15-oic acid (CAS 117620-72-1) is a clerodane diterpenoid [1] that can be isolated from Polyalthia longifolia (Sonn) Thw. var. pendula [2] as well as the roots of Polyalthia laui Merr. [3]. This natural product has been documented to possess antiplasmodial [2], anti-inflammatory via nitric oxide (NO) inhibition [4], antibacterial , and cytotoxic [5] activities, distinguishing it from other clerodane diterpenoids.

Clerodane diterpenoid with 16-oxo-15-oic acid motif for structure–activity relationship studies
Research-grade natural product isolated from Polyalthia longifolia stem bark
Supports antiplasmodial screening, macrophage NO pathway research, and selectivity profiling

Structural Specificity of 16-Oxocleroda-3,13E-dien-15-oic Acid


Substitution among clerodane diterpenoids is scientifically unsound due to significant structure-activity relationship (SAR) divergence driven by specific functional group arrangements. 16-Oxocleroda-3,13E-dien-15-oic acid possesses a distinct 16-oxo (aldehyde) group and a 15-oic acid moiety, which are not universally present in all clerodane diterpenoids [1]. This precise structural configuration directly influences its observed biological profile; for instance, its antiplasmodial potency (IC50 3–6 µg/mL) [2] contrasts sharply with the weak activity (IC50 22–105 µg/mL) of co-isolated non-clerodane compounds, and its NO inhibitory activity (86.3% at 10 µg/mL) [3] differs from that of the closely related 16-hydroxycleroda-3,13-dien-15,16-olide (81.1% at 10 µg/mL) [3]. Such quantitative disparities underscore that even minor structural variations—like the oxidation state at C-16—can lead to measurable differences in bioactivity, invalidating the assumption of class-wide interchangeability [4].

Target 16-oxo motif confers weak COX/LOX engagement but stronger NO-suppressive response
Analog Hydroxylated/lactonized clerodanes show potent dual COX/5-LOX inhibition; profile may differ
Risk C16 oxidation state may shift pathway response; not directly interchangeable without cross-validation

Head-to-Head Evidence vs. Clerodane Analogs


COX-1 Inhibition vs. Hydroxylated Clerodane

16-Oxocleroda-3,13E-dien-15-oic acid demonstrates significantly more potent antiplasmodial activity against the multidrug-resistant K1 strain of Plasmodium falciparum compared to co-isolated non-clerodane compounds (steroid and alkaloids) [1]. The clerodane diterpenes, including this compound, exhibit a 4- to 35-fold increase in potency over the non-clerodane comparators.

COX-1 Inhibition
Head-to-head
Target IC50 25.11 nM
Comparator 9.46 nM
2.65‑fold less potent
Supports COX-1‑sparing mechanistic study fit
vs. hydroxyclerodane analog; in vitro enzyme assay
Antimalarial Drug Discovery Natural Product

COX-2 Inhibition vs. Hydroxyclerodane Analog

In a direct comparative assay, 16-oxocleroda-3,13E-dien-15-oic acid inhibited lipopolysaccharide (LPS)-stimulated nitric oxide (NO) production in RAW 264.7 macrophages to a greater extent than its close structural analog, 16-hydroxycleroda-3,13-dien-15,16-olide [1].

COX-2 Inhibition
Head-to-head
Target IC50 26.42 nM
Comparator 10.85 nM
2.43‑fold less potent
Supports non-COX pathway research focus
vs. hydroxyclerodane analog; same assay series
Inflammation Immunology Macrophage

5-LOX Inhibition vs. Hydroxyclerodane Analog

16-Oxocleroda-3,13E-dien-15-oic acid was evaluated for antibacterial activity, and while it was not the most potent compound tested, its activity profile against Staphylococcus aureus and methicillin-resistant S. aureus (MRSA) was reported alongside (-)-kolavenic acid and 16α-hydroxycleroda-3,13(14)Z-diene-15,16-olide, establishing a baseline for its antibacterial potential .

5-LOX Inhibition
Head-to-head
Target IC50 26.41 nM
Comparator 12.73 nM
2.07‑fold less potent
Limited arachidonic acid pathway engagement
Human recombinant 5-LOX assay; vs. hydroxyclerodane
Antibacterial MRSA Infectious Disease

Nitric Oxide Suppression vs. Hydroxyclerodane

16-Oxocleroda-3,13E-dien-15-oic acid has been reported to exhibit weak to moderate cytotoxicity against a panel of human cancer cell lines, providing a baseline for its antiproliferative potential [1]. While specific IC50 values for this exact compound were not detailed in all studies, its inclusion in cytotoxic assays alongside other clerodanes establishes it as an active member of this class, warranting further investigation.

NO Suppression
Head-to-head
Target 86.3% inhibition
Comparator 81.1% inhibition
6.4 pp advantage
Supports macrophage pathway‑response interpretation
LPS‑stimulated RAW 264.7, 10 µg/mL
Cytotoxicity Cancer Research Antiproliferative

Applications of 16-Oxocleroda-3,13E-dien-15-oic Acid


Antimalarial Lead Optimization Against Drug-Resistant P. falciparum

16-Oxocleroda-3,13E-dien-15-oic acid is an ideal candidate for antimalarial drug discovery programs specifically focused on overcoming drug resistance. Its potent blood schizonticidal activity against the multidrug-resistant K1 strain of Plasmodium falciparum (IC50: 3–6 µg/mL) is a key differentiator [1]. This compound can serve as a validated hit or lead scaffold for medicinal chemistry optimization, with the goal of developing novel therapeutics that are effective against resistant malaria parasites. The fact that it was identified through bioassay-guided fractionation of a plant used in traditional medicine further supports its potential as a starting point for drug development [1].

Anti-Inflammatory Research on Non-COX/LOX Pathways

This compound is highly suitable for research aimed at elucidating the mechanisms of inflammation and immune response modulation. Its documented ability to inhibit LPS-stimulated nitric oxide (NO) production in RAW 264.7 macrophages (86.3% at 10 µg/mL) [2] makes it a valuable tool for probing the NO signaling pathway. It can be used in cell-based assays to study the regulation of inducible nitric oxide synthase (iNOS) and other inflammatory mediators, providing insights that could lead to new anti-inflammatory strategies [2].

Selectivity Profiling and Cytotoxicity-Spared Leads

16-Oxocleroda-3,13E-dien-15-oic acid serves as an essential reference compound for systematic structure-activity relationship (SAR) investigations within the clerodane diterpenoid class. The distinct bioactivity profiles of closely related compounds—for example, its superior NO inhibition compared to 16-hydroxycleroda-3,13-dien-15,16-olide [2] and its antibacterial activity in contrast to other analogs —provide a clear framework for correlating specific structural features (e.g., the 16-oxo group, the 15-oic acid moiety) with biological function. This enables the rational design of next-generation analogs with improved potency and selectivity [3].

Comparative Clerodane SAR Studies

Given its validated and diverse bioactivities, 16-oxocleroda-3,13E-dien-15-oic acid is a high-value addition to natural product screening libraries. Its inclusion enhances the chemical diversity and biological relevance of such collections, increasing the probability of identifying novel hits in phenotypic screens for antiplasmodial [1], anti-inflammatory [2], antibacterial , or cytotoxic [4] activities. Its established provenance and well-characterized structure reduce the risk of pursuing false positives or nuisance compounds.

Application
Selection Property
Validation Focus
Antimalarial screening research
Antiplasmodial activity context
Drug-resistant strain panel review
Macrophage inflammation model studies
Non-COX/LOX pathway response
NO production assay context
Cytotoxicity-sparing medicinal chemistry
Cell-model cytotoxicity profile
Selectivity vs. kolavenic acid analogs
Clerodane SAR studies
16-oxo vs. hydroxyl/lactone comparison
Oxidation-state and olefin geometry review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for 16-Oxocleroda-3,13E-dien-15-oic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.